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This guide provides researchers, scientists, and drug development professionals with technical
support for the quality control and purity assessment of lvosidenib (AG-120).

Frequently Asked Questions (FAQSs)
What are the recommended methods for assessing the
purity of lvosidenib (AG-120)?

High-Performance Liquid Chromatography (HPLC) is a widely used and validated method for
determining the purity of lvosidenib.[1][2][3] A stability-indicating HPLC method can effectively
separate Ivosidenib from its degradation products and synthesis-related impurities.[1][3]

How can | quantify Ivosidenib in biological matrices like
plasma?

Liquid Chromatography-tandem Mass Spectrometry (LC-MS/MS) is a sensitive and validated
method for the quantification of Ivosidenib in plasma samples, which is crucial for
pharmacokinetic studies.[4][5]
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What are the typical acceptance criteria for a validated
HPLC method for Ivosidenib?

According to the International Council for Harmonisation (ICH) guidelines, a validated HPLC
method should meet specific criteria for linearity, precision, accuracy, and robustness.[1] For
instance, the relative standard deviation (RSD) for intraday and interday precision should
typically be less than 2%.[1][3]

What are the known stability characteristics of
Ivosidenib?

Ivosidenib has been shown to be sensitive to degradation under acidic, alkaline, photolytic, and
oxidative conditions.[6] It is relatively stable under neutral hydrolysis and thermal stress.[6]
Stability studies are crucial to determine appropriate storage conditions and shelf-life.

Where can | find information on the synthesis of
Ivosidenib and its potential impurities?

The synthesis of Ivosidenib has been described in scientific literature, and this information can
be useful for identifying potential process-related impurities.[7][8][9]

Troubleshooting Guide
Issue: Poor peak shape or resolution in HPLC analysis.

e Possible Cause: Inappropriate mobile phase composition or pH.

o Solution: Optimize the mobile phase. A common mobile phase for Ivosidenib analysis
consists of a mixture of methanol and a buffer like sodium acetate.[1] Ensure the pH is
suitable for the analyte's chemical properties.

¢ Possible Cause: Degraded column.

o Solution: Replace the HPLC column with a new one of the same type (e.g., Zorbax Eclipse
Plus C18).[1][3]

o Possible Cause: Sample overload.
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o Solution: Reduce the concentration of the sample being injected.

Issue: Inconsistent quantification results in LC-MS/MS.

e Possible Cause: Matrix effects from the biological sample.

o Solution: Ensure proper sample preparation, such as protein precipitation with acetonitrile,
to minimize matrix effects.[5] The use of an internal standard is also crucial for accurate
guantification.[4]

e Possible Cause: Instability of the analyte in the matrix.

o Solution: Verify the stability of Ivosidenib in the specific biological matrix under the storage
and handling conditions used. Ivosidenib has been found to be stable for up to three
freeze-thaw cycles and for at least one month at -80°C in mice plasma.[4]

Issue: Appearance of unexpected peaks in the
chromatogram.

o Possible Cause: Sample degradation.

o Solution: Review the sample handling and storage procedures. Forced degradation
studies can help identify the peaks corresponding to specific degradation products.[1][6]

e Possible Cause: Contamination.

o Solution: Ensure all solvents, reagents, and vials are clean and of high purity. Run a blank
injection to check for system contamination.

Data Presentation

Table 1: Summary of a Validated HPLC Method for
Ivosidenib Purity Assessment
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Parameter Recommended Conditions/Criteria
Zorbax Eclipse Plus C18 (250 mm x 4.6 mm; 5
Column
um)[1]
_ Methanol and 0.1M Sodium Acetate Buffer
Mobile Phase
(60:40 viv)[1]
Detection Wavelength 246 nm[1]
Flow Rate 1.0 mL/min

Linearity Range

10-70 pg/mL[1]

Correlation Coefficient (R?)

> 0.999]1]

Limit of Detection (LOD)

0.039 pg/mL[1]

Limit of Quantification (LOQ)

0.129 pg/mL[1]

Precision (%RSD)

< 2%[1]

Accuracy (% Recovery)

98-102%3]

Table 2: Summary of a Validated LC-MS/MS Method for
Ivosidenib Quantification in Plasma
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Parameter Recommended Conditions/Criteria
Column Atlantis dC18 (100 x 4.6 mm, 3 pm)[4]
Mobile Phase 0.2% Formic acid:Acetonitrile (25:75, viv)[4]
Flow Rate 1.0 mL/min[4]

lonization Mode Positive lon Mode[5]

MRM Transition (Ivosidenib) m/z 583.95 - 214.53[5]

Linearity Range 2—2,000 ng/mL in rat plasma[5]

Lower Limit of Quantification (LLOQ) 2 ng/mL in rat plasma[5]

Intra- & Inter-day Precision (%RSD) 5.72-10.7% in mice plasma[4]

Intra- & Inter-day Accuracy Within 15% of nominal value[5]

Experimental Protocols
Protocol 1: HPLC Method for Purity Assessment of
Ivosidenib

e Preparation of Mobile Phase: Prepare a 60:40 (v/v) mixture of HPLC-grade methanol and
0.1M sodium acetate buffer. Filter and degas the mobile phase before use.[1]

o Standard Solution Preparation: Accurately weigh and dissolve Ivosidenib reference standard
in methanol to prepare a stock solution (e.g., 1000 ug/mL).[1] Prepare a series of working
standard solutions by diluting the stock solution with the mobile phase to cover the desired
concentration range (e.g., 10-70 pg/mL).[1]

o Sample Solution Preparation: Accurately weigh and dissolve the Ivosidenib sample in the
mobile phase to a known concentration within the linear range of the method.

o Chromatographic Conditions:
o Set up an HPLC system with a UV detector.

o Use a Zorbax Eclipse Plus C18 column (250 mm x 4.6 mm; 5 um).[1]
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o Set the column temperature to ambient.
o Set the flow rate to 1.0 mL/min.

o Set the detection wavelength to 246 nm.[1]

e Analysis: Inject equal volumes of the standard and sample solutions into the chromatograph.

o Data Analysis: Calculate the purity of the Ivosidenib sample by comparing the peak area of
the main peak in the sample chromatogram to the peak area of the standard solution.

Protocol 2: Forced Degradation Study of lvosidenib

o Acid Degradation: Dissolve lvosidenib in a solution of 0.1N HCI and heat at a controlled
temperature (e.g., 60°C) for a specified time.

o Base Degradation: Dissolve Ivosidenib in a solution of 0.1N NaOH and heat at a controlled
temperature for a specified time.

o Oxidative Degradation: Dissolve Ivosidenib in a solution of hydrogen peroxide (e.g., 3%) and
keep at room temperature for a specified time.

e Thermal Degradation: Expose solid lvosidenib to dry heat (e.g., 105°C) for a specified
duration.

» Photolytic Degradation: Expose a solution of Ivosidenib to UV light (e.g., 254 nm) for a
specified time.

e Analysis: After the specified stress period, neutralize the acidic and basic solutions. Dilute all
samples to an appropriate concentration and analyze by a validated stability-indicating HPLC
method to observe the degradation products and the remaining amount of lvosidenib.

Visualizations
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Caption: Workflow for HPLC Purity Assessment of Ivosidenib.
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Caption: Logical Flow of a Typical Stability Study for Ivosidenib.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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